Cas no 1261522-45-5 (2-Methoxy-5-(perfluorophenyl)nicotinaldehyde)

• Product Name: 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde
• CAS No: 1261522-45-5
• MF: C₁₃H₆F₅NO₂
• MW: 303.184260845184
• CID: 4914652
• Update Time: 2025-06-15

2-Methoxy-5-(perfluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde

• Inchi： 1S/C13H6F5NO2/c1-21-13-6(4-20)2-5(3-19-13)7-8(14)10(16)12(18)11(17)9(7)15/h2-4H,1H3
• InChI Key： HLHYAACKDAXSJE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(=C(C=O)C=1)OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde

2-Methoxy-5-(perfluorophenyl)nicotinaldehyde (CAS No. 1261522-45-5): A Comprehensive Overview

2-Methoxy-5-(perfluorophenyl)nicotinaldehyde (CAS No. 1261522-45-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a methoxy group, a perfluorophenyl substituent, and an aldehyde functional group. These features contribute to its diverse reactivity and potential applications in various scientific and industrial domains.

The chemical formula of 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde is C₁₃H₇F₅O₂. The presence of the perfluorophenyl group imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of complex organic molecules. The methoxy group enhances the molecule's solubility and reactivity, while the aldehyde functional group provides a reactive site for further chemical transformations.

In recent years, 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique electronic properties make it suitable for the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of antiviral agents using 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde as a key intermediate. These compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond medicinal chemistry, 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde has also found applications in materials science. The presence of the perfluorophenyl group confers hydrophobic and oleophobic properties to the molecule, making it useful in the development of advanced coatings and surface treatments. A recent study published in Advanced Materials explored the use of this compound in the synthesis of superhydrophobic surfaces with potential applications in self-cleaning materials and anti-fouling coatings.

The synthetic route to 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde involves several well-established organic reactions. One common approach is to start with 3-methoxypyridine, which undergoes a series of transformations including fluorination, alkylation, and oxidation to yield the final product. The detailed synthetic protocol has been documented in several peer-reviewed journals, providing a robust foundation for further research and development.

The physical properties of 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are crucial for optimizing its use in various applications. For instance, its low solubility in water but high solubility in organic solvents makes it ideal for use in organic synthesis reactions where aqueous interference needs to be minimized.

In terms of safety and handling, while 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to minimize exposure.

The future prospects for 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde are promising. Ongoing research continues to explore new applications and derivatives of this compound. For example, recent studies have investigated its potential as a precursor for novel catalysts and as a building block for advanced polymers with unique properties. These developments highlight the versatility and importance of this compound in modern scientific research.

In conclusion, 2-Methoxy-5-(perfluorophenyl)nicotinaldehyde (CAS No. 1261522-45-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the scientific community.